Bis(m-cresyl) p-Cresyl Phosphate

Specification

• CAS No.: 72016-32-1
• Molecular Formula: C21H21O4P
• Molecular Weight: 368.4 g/mol
• IUPAC Name: bis(3-methylphenyl) (4-methylphenyl) phosphate
• Standard InChI: InChI=1S/C21H21O4P/c1-16-10-12-19(13-11-16)23-26(22,24-20-8-4-6-17(2)14-20)25-21-9-5-7-18(3)15-21/h4-15H,1-3H3
• Standard InChI Key: NYXFAYNODHAJAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OP(=O)(OC2=CC=CC(=C2)C)OC3=CC=CC(=C3)C

Introduction

Chemical Identity and Structure

Bis(m-cresyl) p-Cresyl Phosphate, identified by CAS number 72016-32-1, is an organophosphate compound with the molecular formula C21H21O4P. This compound is also known by several synonyms including bis(3-methylphenyl) (4-methylphenyl) phosphate, di(m-tolyl) p-tolyl phosphate, and phosphoric acid bis(3-methylphenyl)(4-methylphenyl) ester. The European Community (EC) has assigned it the number 807-334-3.

The chemical structure features a central phosphate group (PO4) with three cresyl groups attached to it. Specifically, it contains two m-cresyl (3-methylphenyl) groups and one p-cresyl (4-methylphenyl) group. The arrangement of these methylated phenyl groups gives the compound its distinctive chemical and biological properties.

Physical and Chemical Properties

The physical and chemical properties of Bis(m-cresyl) p-Cresyl Phosphate are summarized in the following table:

Property	Value
Molecular Formula	C21H21O4P
Molecular Weight	Approximately 368.4 g/mol (based on similar compounds)
Physical State	Not specified in sources, likely liquid or solid at room temperature
Solubility	Limited water solubility (characteristic of organophosphates)
CAS Number	72016-32-1
EC Number	807-334-3

Biological and Toxicological Properties

Toxicity Profile

Based on available toxicological data, Bis(m-cresyl) p-Cresyl Phosphate demonstrates the following toxicity characteristics:

Toxicity Parameter	Value	Test Subject
Oral LD50	> 20,000 mg/kg	Rat
Dermal LD50	> 10,000 mg/kg	Rabbit
Inhalation LC50	> 5.2 m*	Not specified

*Note: The inhalation LC50 value appears incomplete in the source material.

The toxicity values indicate that while the compound has relatively low acute toxicity, it is still classified as:

• Harmful if swallowed (Category 4)

• Harmful in contact with skin (Category 4)

• Toxic to aquatic life with long lasting effects

Analytical Methods and Detection

Mass Spectrometry Techniques

Mass spectrometry has proven valuable for detecting cresyl phosphate compounds and their metabolites. For related compounds, LC-MSMS on the 5600 Triple TOF mass spectrometer has been employed to detect cresyl phosphate adducts on human butyrylcholinesterase. Similar techniques might be applicable for the detection and quantification of Bis(m-cresyl) p-Cresyl Phosphate.

Deuterated Standards

For analytical purposes, a deuterated version of the compound, Bis(m-cresyl) p-Cresyl Phosphate-d7, is available. This compound has a molecular formula of C21H14D4O4P and a molecular weight of 375.41 g/mol. Such deuterated standards are valuable for quantitative analysis using mass spectrometry techniques.

Comparison with Other Cresyl Phosphates

Bis(m-cresyl) p-Cresyl Phosphate belongs to a family of cresyl phosphate isomers that differ in the methylation degree and position on the phenol moieties. Other related compounds include:

Compound	Description	Key Differences
Bis(o-cresyl) m-Cresyl Phosphate	Contains two o-cresyl groups and one m-cresyl group	Different arrangement of methyl groups
Tri-ortho-cresyl phosphate (TOCP)	All three phenyl rings methylated at ortho position	Associated with delayed neuropathy (OPIDN)
Cresyl diphenyl phosphate	Contains one cresyl group and two phenyl groups	Different composition of aromatic groups

The toxicological properties of these compounds vary significantly depending on the isomeric composition. Notably, substances with o-cresyl phosphate content are considered to cause delayed neuropathy (OPIDN).

Environmental Considerations

Based on the hazard classification, Bis(m-cresyl) p-Cresyl Phosphate is toxic to aquatic life with long-lasting effects. This indicates that the compound poses environmental concerns, particularly regarding aquatic ecosystems.